BE“GH@ Methodological & Application

Check Availability & Pricing

Application Note: In Vitro Efficacy Assessment
of SHR168442 Using Human PBMCs

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: SHR168442
Cat. No.: B12430605
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

SHR168442 is a potent and selective antagonist of the Retinoic Acid Receptor-related Orphan
Receptor gamma t (RORyt).[1][2] RORYyt is a key transcription factor that governs the
differentiation and function of T helper 17 (Th17) cells, a subset of CD4+ T cells implicated in
the pathogenesis of various autoimmune and inflammatory diseases, including psoriasis.[3][4]
[5][6] Th17 cells are characterized by their production of pro-inflammatory cytokines, most
notably Interleukin-17A (IL-17A), IL-17F, and IL-22.[4][7] By inhibiting RORyt, SHR168442
suppresses the transcriptional activity of this key regulator, leading to a reduction in Th17 cell
differentiation and a subsequent decrease in the secretion of pathogenic cytokines.[8][9] This
application note provides detailed protocols for assessing the in vitro efficacy of SHR168442 on
human Peripheral Blood Mononuclear Cells (PBMCs), focusing on its ability to inhibit Th17
differentiation and cytokine production.

Mechanism of Action: RORyt Signaling Pathway

RORyt, upon activation, binds to specific DNA sequences known as ROR Response Elements
(RORES) in the promoter regions of target genes, including IL17A and IL17F.[10] This binding
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initiates the transcription of these genes, leading to the production and secretion of Th17-
associated cytokines. SHR168442 acts by antagonizing RORyt, thereby preventing its
transcriptional activity and inhibiting the downstream inflammatory cascade.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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